Cas no 1248243-65-3 (N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine)

• Product Name: N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine
• CAS No: 1248243-65-3
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5157968
• PubChem ID: 61461714
• Update Time: 2026-03-04

N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine
• 3-Pyrrolidinamine, N-(2,6-dimethylcyclohexyl)-1-methyl-

• Inchi： 1S/C13H26N2/c1-10-5-4-6-11(2)13(10)14-12-7-8-15(3)9-12/h10-14H,4-9H2,1-3H3
• InChI Key： BDIYREZRUORLSC-UHFFFAOYSA-N
• SMILES： N(C1CN(C)CC1)C1C(C)CCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.7
• Topological Polar Surface Area: 15.3

Additional information on N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine

N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine: A Comprehensive Overview of CAS No. 1248243-65-3

N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine (CAS No. 1248243-65-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexyl ring and a pyrrolidine moiety, making it a valuable candidate for various biological and pharmacological studies.

The chemical structure of N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine consists of a cyclohexane ring substituted with two methyl groups at the 2 and 6 positions, attached to a pyrrolidine ring with a methyl group at the 1-position and an amine group at the 3-position. This intricate arrangement of functional groups imparts specific properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have explored the pharmacological properties of N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine in various contexts. One notable area of research is its potential as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin and dopamine receptors, suggesting its potential use in the treatment of neuropsychiatric disorders such as depression and anxiety.

In addition to its effects on neurotransmitter systems, N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In the realm of drug discovery and development, N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine has shown promise as a lead compound for the design of novel therapeutics. Its unique chemical structure allows for structural modifications that can enhance its pharmacological properties, such as improving solubility, bioavailability, and target selectivity. These modifications are crucial for optimizing the compound's therapeutic potential and reducing potential side effects.

The synthesis of N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the formation of the cyclohexane ring followed by functional group introduction and subsequent ring closure to form the pyrrolidine moiety. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development projects.

In conclusion, N-(2,6-dimethylcyclohexyl)-1-methylpyrrolidin-3-amine (CAS No. 1248243-65-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation into its therapeutic applications. As research continues to advance, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge, potentially leading to the development of novel treatments for a range of diseases.